Methyl (13E)-13-[(1,3-dimethylpyrazol-4-yl)methylidene]-9-methyl-14-oxo-8-oxa-12-thia-10,15-diazatetracyclo[7.6.1.02,7.011,15]hexadeca-2,4,6,10-tetraene-16-carboxylate
Methyl (13E)-13-[(1,3-dimethylpyrazol-4-yl)methylidene]-9-methyl-14-oxo-8-oxa-12-thia-10,15-diazatetracyclo[7.6.1.02,7.011,15]hexadeca-2,4,6,10-tetraene-16-carboxylate
Brand Name:
Vulcanchem
CAS No.:
1005041-39-3
VCID:
VC0455101
InChI:
InChI=1S/C21H20N4O4S/c1-11-12(10-24(3)23-11)9-15-18(26)25-17-13-7-5-6-8-14(13)29-21(2,22-20(25)30-15)16(17)19(27)28-4/h5-10,16-17H,1-4H3/b15-9+
SMILES:
CC1=NN(C=C1C=C2C(=O)N3C4C(C(N=C3S2)(OC5=CC=CC=C45)C)C(=O)OC)C
Molecular Formula:
C21H20N4O4S
Molecular Weight:
424.5g/mol
Methyl (13E)-13-[(1,3-dimethylpyrazol-4-yl)methylidene]-9-methyl-14-oxo-8-oxa-12-thia-10,15-diazatetracyclo[7.6.1.02,7.011,15]hexadeca-2,4,6,10-tetraene-16-carboxylate
CAS No.: 1005041-39-3
Main Products
VCID: VC0455101
Molecular Formula: C21H20N4O4S
Molecular Weight: 424.5g/mol
![Methyl (13E)-13-[(1,3-dimethylpyrazol-4-yl)methylidene]-9-methyl-14-oxo-8-oxa-12-thia-10,15-diazatetracyclo[7.6.1.02,7.011,15]hexadeca-2,4,6,10-tetraene-16-carboxylate - 1005041-39-3](/images/no_structure.jpg)
| CAS No. | 1005041-39-3 |
|---|---|
| Product Name | Methyl (13E)-13-[(1,3-dimethylpyrazol-4-yl)methylidene]-9-methyl-14-oxo-8-oxa-12-thia-10,15-diazatetracyclo[7.6.1.02,7.011,15]hexadeca-2,4,6,10-tetraene-16-carboxylate |
| Molecular Formula | C21H20N4O4S |
| Molecular Weight | 424.5g/mol |
| IUPAC Name | methyl (13E)-13-[(1,3-dimethylpyrazol-4-yl)methylidene]-9-methyl-14-oxo-8-oxa-12-thia-10,15-diazatetracyclo[7.6.1.02,7.011,15]hexadeca-2,4,6,10-tetraene-16-carboxylate |
| Standard InChI | InChI=1S/C21H20N4O4S/c1-11-12(10-24(3)23-11)9-15-18(26)25-17-13-7-5-6-8-14(13)29-21(2,22-20(25)30-15)16(17)19(27)28-4/h5-10,16-17H,1-4H3/b15-9+ |
| Standard InChIKey | QFXMLIDGVLULSP-OQLLNIDSSA-N |
| Isomeric SMILES | CC1=NN(C=C1/C=C/2\C(=O)N3C4C(C(N=C3S2)(OC5=CC=CC=C45)C)C(=O)OC)C |
| SMILES | CC1=NN(C=C1C=C2C(=O)N3C4C(C(N=C3S2)(OC5=CC=CC=C45)C)C(=O)OC)C |
| Canonical SMILES | CC1=NN(C=C1C=C2C(=O)N3C4C(C(N=C3S2)(OC5=CC=CC=C45)C)C(=O)OC)C |
| PubChem Compound | 11838301 |
| Last Modified | Nov 11 2021 |
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